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Regulatory & Legal Status

The timeline below summarizes the key regulatory milestones for methasterone.
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Governing Body Status & Date Key Details

World Anti-Doping
Agency (WADA)

Prohibited (2006) Added to the prohibited list for use both in- and out-
of-competition [1]. Classified under S1 Anabolic
Agents [2].

U.S. Federal
Government
(DEA)

Schedule III Controlled

Substance (Effective
August 29, 2012)

Formally classified as an anabolic steroid under the

Controlled Substances Act via a Final Rule [3]. It is
illegal to possess or distribute without a prescription

[4].
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Chemical and Pharmacological Profile

Methasterone (chemical name: 2α,17α-dimethyl-5α-androstan-17β-ol-3-one) is a synthetic, orally active

anabolic-androgenic steroid (AAS) [5] [6].

Structural Relationship: It is a 17α-alkylated derivative of dihydrotestosterone (DHT) [4]. The

17α-methyl group is a key structural feature that allows for oral bioavailability but is also responsible
for its hepatotoxicity [4].

Pharmacological Activity: Early research noted it as a potent orally active anabolic agent with weak
androgenic activity. Its anabolic-to-androgenic ratio (Q-ratio) is reported to be 20, which is considered

very high [5] [6].
Key Characteristics:

High Anabolic Potency: Rated significantly higher than methyltestosterone in anabolic activity
[5].

Non-aromatizing: It does not convert to estrogen, so side effects like water retention and
gynecomastia are unlikely [4].

Toxicological Profile: The 17α-alkylated structure is directly linked to its liver toxicity [5] [4].

Documented Adverse Effects

Methasterone is associated with significant health risks, particularly hepatotoxicity. The table below

summarizes the clinical findings.

Organ System /
Category

Documented Adverse Effects

Hepatic (Liver) Hepatotoxicity; clinically evident liver injury including cholestatic jaundice and
renal failure; elevated liver enzymes [5] [3] [1].

Endocrine Suppression of endogenous testosterone production leading to hypogonadism;
testicular atrophy; gynecomastia (despite non-aromatizing nature) [4] [3].

Cardiovascular Negative impact on cholesterol profiles (lowered HDL, raised LDL); increased
risk of hypertension [4] [3].

Behavioral / Other Aggression, mood changes, psychological dependence; acne, hair loss, and
other androgenic effects [4] [3].
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Experimental Data & Research Insights

Recent research explores structural modifications to reduce toxicity. A 2022 study used fungal

biotransformation to create novel methasterone metabolites, some of which showed reduced cytotoxicity

while retaining anti-inflammatory activity [1]. The experimental workflow is outlined below.

Substrate: Methasterone

Fungal Biotransformation
(Cunninghamella blakesleeana,

 Macrophomina phaseolina)

Metabolite Isolation & Characterization
(MS, NMR, IR Spectroscopy)

Bioactivity Screening
(Anti-inflammatory, Cytotoxicity)

Key Finding: New metabolites (2, 7)
show moderate anti-inflammatory activity

but are non-cytotoxic

Click to download full resolution via product page

Methodology Summary [1]:

Process: Methasterone was incubated with living cultures of Cunninghamella blakesleeana and
Macrophomina phaseolina.

Analysis: Transformed products were isolated and characterized using High-Resolution EI-MS,
1D/2D NMR, and IR spectroscopy.

Bioassays: Metabolites were evaluated for anti-inflammatory activity (inhibition of nitric oxide
production) and cytotoxicity against human normal and cancer cell lines.
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Key Takeaways for Professionals

For researchers and drug development professionals, the case of methasterone offers critical insights:

Regulatory Vigilance: Methasterone's history underscores how structural modifications of known

hormones can be used to circumvent drug laws, prompting updates to legislation [5] [3].
SAR and Toxicity: Its profile highlights the direct link between a specific chemical modification (17α-

alkylation) for a desired pharmacokinetic property (oral bioavailability) and a serious adverse effect
(hepatotoxicity) [5] [4].

Future Research: Biotransformation studies demonstrate a potential pathway to create structural
analogs with improved safety profiles, which is a valuable approach in steroid research [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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